Cas no 99643-41-1 (2,2'(3H,3'H)-Spirobi[1H-perimidine],1,1',3,3'-tetramethyl- (9CI))

• Product name: 2,2'(3H,3'H)-Spirobi[1H-perimidine],1,1',3,3'-tetramethyl- (9CI)
• CAS No: 99643-41-1
• MF: C₂₅H₂₄N₄
• MW: 380.48486
• CID: 812079
• PubChem ID: 145346

2,2'(3H,3'H)-Spirobi[1H-perimidine],1,1',3,3'-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,2'(3H,3'H)-Spirobi[1H-perimidine],1,1',3,3'-tetramethyl- (9CI)
• 1,1',3,3'-tetramethyl-2,2'-spirobi
• 1,1',3,3'-tetramethyl-2,2'-spirobi[perimidine]
• 1,1',3,3'-Tetramethyl-2,2'-spirobi(2,3-dihydro-1H-perimidine)
• 1,1',3,3'-Tetramethyl-2,2'-spirobi[2,3-dihydro-1H-perimidine]
• DTXSID30244177
• 99643-41-1

• Inchi： InChI=1S/C25H24N4/c1-26-19-13-5-9-17-10-6-14-20(23(17)19)27(2)25(26)28(3)21-15-7-11-18-12-8-16-22(24(18)21)29(25)4/h5-16H,1-4H3
• InChI Key： YYMDPYAYXLWGSX-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC3=C2C(=CC=C3)N(C14N(C5=CC=CC6=C5C(=CC=C6)N4C)C)C

Computed Properties

• Exact Mass: 380.20009678g/mol
• Monoisotopic Mass: 380.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 13Ų